Cas no 179236-78-3 (3-tert-Butyl 6-Ethyl 3-azabicyclo3.1.0hexane-3,6-dicarboxylate)

3-tert-Butyl 6-Ethyl 3-azabicyclo[3.1.0]hexane-3,6-dicarboxylate is a bicyclic compound featuring a rigid azabicyclo[3.1.0]hexane scaffold with tert-butyl and ethyl ester functionalities. This structure imparts steric and electronic properties that make it valuable in synthetic chemistry, particularly as an intermediate in the preparation of pharmacologically active molecules. The tert-butyl group enhances stability, while the ethyl ester offers reactivity for further derivatization. Its constrained bicyclic framework is useful for studying conformational effects in drug design. The compound is typically handled under inert conditions due to its sensitivity to hydrolysis. Suitable for research applications requiring precise stereochemical control, it serves as a versatile building block in organic and medicinal chemistry.
3-tert-Butyl 6-Ethyl 3-azabicyclo3.1.0hexane-3,6-dicarboxylate structure
179236-78-3 structure
Product Name:3-tert-Butyl 6-Ethyl 3-azabicyclo3.1.0hexane-3,6-dicarboxylate
CAS No:179236-78-3
MF:C13H21NO4
MW:255.31014418602
MDL:MFCD19440822
CID:2952180
PubChem ID:23553363
Update Time:2025-06-07

3-tert-Butyl 6-Ethyl 3-azabicyclo3.1.0hexane-3,6-dicarboxylate Chemical and Physical Properties

Names and Identifiers

    • 3-氮杂双环[3.1.0]己烷-3,6-二甲酸 3-叔丁酯 6-乙酯
    • ETHYL N-BOC-3-AZABICYCLO[3.1.0]HEXANE-6-CARBOXYLATE
    • 3-Azabicyclo[3.1.0]hexane-3,6-dicarboxylic acid 3-(tert-butyl) 6-ethyl ester
    • 3-TERT-BUTYL 6-ETHYL 3-AZABICYCLO[3.1.0]HEXANE-3,6-DICARBOXYLATE
    • 3-O-tert-butyl 6-O-ethyl 3-azabicyclo[3.1.0]hexane-3,6-dicarboxylate
    • Ethylendo-3-Boc-3-azabicyclo-[3.1.0]hexane-6-carboxylate
    • 3-tert-butyl 6-ethyl 3-aza-bicyclo[3.1.0]hexane-3,6-dicarboxylate
    • tert-butyl 6-ethoxycarbonyl-3-azabicyclo[3
    • MFCD19440822
    • SESCEXYKMJZFEE-UHFFFAOYSA-N
    • AKOS023091032
    • AS-37579
    • tert-butyl 6-ethoxycarbonyl-3-aza-bicyclo[3.1.0]hexane-3-carboxylate
    • O3-tert-butyl O6-ethyl rel-(1R,5S,6s)-3-azabicyclo[3.1.0]hexane-3,6-dicarboxylate
    • SCHEMBL7895461
    • SY343716
    • 179236-78-3
    • CS-0499166
    • MFCD27986920
    • tert-butyl 6-ethoxycarbonyl-3-azabicyclo[3.1.0]hexane-3-carboxylate
    • 3-tert-Butyl 6-Ethyl 3-azabicyclo3.1.0hexane-3,6-dicarboxylate
    • MDL： MFCD19440822
    • Inchi： 1S/C13H21NO4/c1-5-17-11(15)10-8-6-14(7-9(8)10)12(16)18-13(2,3)4/h8-10H,5-7H2,1-4H3
    • InChI Key： SESCEXYKMJZFEE-UHFFFAOYSA-N
    • SMILES： O(CC)C(C1C2CN(C(=O)OC(C)(C)C)CC21)=O

Computed Properties

  • Exact Mass: 255.14705815Da
  • Monoisotopic Mass: 255.14705815Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 5
  • Complexity: 349
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.4
  • Topological Polar Surface Area: 55.8

Experimental Properties

  • Density: 1.161
  • Boiling Point: 322 ºC
  • Flash Point: 148 ºC

3-tert-Butyl 6-Ethyl 3-azabicyclo3.1.0hexane-3,6-dicarboxylate Security Information

3-tert-Butyl 6-Ethyl 3-azabicyclo3.1.0hexane-3,6-dicarboxylate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
abcr
AB450564-250 mg
Ethyl N-boc-3-azabicyclo[3.1.0]hexane-6-carboxylate
 179236-78-3
250mg
 €492.80 2023-04-22
abcr
AB450564-1 g
Ethyl N-boc-3-azabicyclo[3.1.0]hexane-6-carboxylate
 179236-78-3
1g
 €1,149.10 2023-04-22
TRC
B816020-5mg
3-tert-Butyl 6-Ethyl 3-azabicyclo[3.1.0]hexane-3,6-dicarboxylate
 179236-78-3
5mg
 $ 50.00 2022-06-06
TRC
B816020-10mg
3-tert-Butyl 6-Ethyl 3-azabicyclo[3.1.0]hexane-3,6-dicarboxylate
 179236-78-3
10mg
 $ 70.00 2022-06-06
TRC
B816020-50mg
3-tert-Butyl 6-Ethyl 3-azabicyclo[3.1.0]hexane-3,6-dicarboxylate
 179236-78-3
50mg
 $ 250.00 2022-06-06
Chemenu
CM511570-1g
3-tert-Butyl 6-ethyl 3-azabicyclo[3.1.0]hexane-3,6-dicarboxylate
 179236-78-3 95%
1g
 $746 2023-01-01
abcr
AB450564-250mg
Ethyl N-boc-3-azabicyclo[3.1.0]hexane-6-carboxylate; .
 179236-78-3
250mg
 €535.40 2025-04-20
abcr
AB450564-1g
Ethyl N-boc-3-azabicyclo[3.1.0]hexane-6-carboxylate; .
 179236-78-3
1g
 €1239.20 2025-04-20
1PlusChem
1P00ATPO-100mg
3-Azabicyclo[3.1.0]hexane-3,6-dicarboxylic acid 3-(tert-butyl) 6-ethyl ester
 179236-78-3 95%
100mg
 $234.00 2024-06-18
1PlusChem
1P00ATPO-250mg
3-Azabicyclo[3.1.0]hexane-3,6-dicarboxylic acid 3-(tert-butyl) 6-ethyl ester
 179236-78-3 95%
250mg
 $354.00 2024-06-18

3-tert-Butyl 6-Ethyl 3-azabicyclo3.1.0hexane-3,6-dicarboxylate Related Literature

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